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Introduction

Sp-8-CPT-cAMPS (Adenosine-3',5'-cyclic monophosphorothioate, 8-(4-Chlorophenylthio)-, Sp-
isomer) is a potent and selective cell-permeable activator of CAMP-dependent Protein Kinase A
(PKA).[1][2] Its high lipophilicity allows it to readily cross cell membranes, making it an
invaluable tool for investigating the role of the cCAMP/PKA signaling pathway in various
neuronal processes.[3] This document provides detailed application notes and protocols for the
use of Sp-8-CPT-cAMPS in neuroscience research, with a focus on synaptic plasticity,
neuronal differentiation, and signaling pathway analysis.

Mechanism of Action

Sp-8-CPT-cAMPS is an analog of cyclic adenosine monophosphate (CAMP) that selectively
binds to and activates PKA.[2] PKA is a tetrameric holoenzyme consisting of two regulatory (R)
and two catalytic (C) subunits. Upon binding of an activator like Sp-8-CPT-cAMPS to the
regulatory subunits, the catalytic subunits are released and become active.[4] These active
catalytic subunits then phosphorylate a multitude of downstream substrate proteins on serine
and threonine residues, thereby regulating their activity and initiating a wide range of cellular
responses. Sp-8-CPT-cAMPS shows a preference for the B site of the type || PKA regulatory
subunit (RI1).
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Signaling Pathway

The activation of PKA by Sp-8-CPT-cAMPS initiates a signaling cascade that plays a crucial
role in synaptic plasticity and neuronal function. Key downstream effectors include the
phosphorylation of transcription factors like CREB, which is essential for long-term memory
formation, and the modulation of ion channels and receptors, such as AMPA receptors, which
are critical for synaptic transmission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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